BENGHE Foundational & Exploratory

Check Availability & Pricing

Nonaethylene Glycol: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nonaethylene glycol

Cat. No.: B1679837

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonaethylene glycol (NEG), a member of the polyethylene glycol (PEG) family, is a
hydrophilic polymer with a defined structure consisting of nine repeating ethylene glycol units.
Its precise chain length and resulting physicochemical properties make it a valuable compound
in various scientific and industrial applications, including as a linker in drug conjugates, a
surfactant, and a component in the synthesis of more complex polymers. This guide provides
an in-depth overview of the molecular structure, physicochemical properties, and relevant
experimental protocols for the synthesis and analysis of nonaethylene glycol.

Molecular Structure and Formula

Nonaethylene glycol is a polyether diol with the molecular formula C18H38010[1][2][3]. The
structure consists of a chain of nine ethylene oxide units terminated by hydroxyl groups.

The IUPAC name for nonaethylene glycol is 2-[2-[2-[2-[2-[2-[2-[2-(2-
hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol[1]. Other synonyms
include 3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-diol and HO-PEG-9-OH[1].

Molecular Structure Visualization:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1679837?utm_src=pdf-interest
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-316.pdf
https://pubmed.ncbi.nlm.nih.gov/2100643/
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: Chemical structure of nonaethylene glycol.

Physicochemical Properties

The quantitative physicochemical properties of nonaethylene glycol are summarized in the

table below. These properties are crucial for its application in various experimental and

industrial settings.

Property Value Reference
Molecular Formula C18H38010
Molecular Weight 414.49 g/mol
Appearance White to off-white powder or
lump
Melting Point 26 °C
Boiling Point Not available
Density Not available
Purity > 95% (GC)

Refractive Index (n20D)

1.46

Hydrogen Bond Donor Count

Hydrogen Bond Acceptor
Count

10

Topological Polar Surface Area

114 A2

Rotatable Bond Count

25
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Experimental Protocols
Synthesis of Nonaethylene Glycol

A common method for the synthesis of monodisperse polyethylene glycols like nonaethylene
glycol is the Williamson ether synthesis. This involves the reaction of a metal salt of a shorter
PEG chain with a tosylated derivative of another PEG chain.

lllustrative Synthesis Workflow:
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Caption: Williamson ether synthesis of nonaethylene glycol.

A specific protocol for a similar PEG synthesis involves reacting the monosodium salt of
triethylene glycol with the ditosylate of triethylene glycol in a solvent such as tetrahydrofuran.
The resulting product mixture can then be purified to isolate nonaethylene glycol.

Analytical Methods

The purity and identity of nonaethylene glycol are typically assessed using chromatographic
and spectroscopic techniques.

3.2.1. Gas Chromatography (GC)

Gas chromatography with a flame ionization detector (GC-FID) is a standard method for
determining the purity of polyethylene glycols.

General GC Protocol Outline:
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o Sample Preparation: Dissolve a known amount of the nonaethylene glycol sample in a
suitable solvent (e.g., methanol or water).

o Standard Preparation: Prepare standard solutions of known concentrations of nonaethylene
glycol and any potential impurities (e.g., shorter or longer PEG oligomers).

o GC System: Utilize a gas chromatograph equipped with a capillary column suitable for the
analysis of glycols (e.g., a wax-type column).

e Operating Conditions:

o

Injector Temperature: Typically around 250 °C.
o Detector Temperature (FID): Typically around 250-300 °C.

o Oven Temperature Program: A temperature ramp is often employed, for example, starting
at a lower temperature and increasing to a higher temperature to ensure the elution of all
components.

o Carrier Gas: Helium or hydrogen at a constant flow rate.

e Analysis: Inject the sample and standard solutions into the GC system. Identify and quantify
the nonaethylene glycol peak based on its retention time and peak area relative to the
standards.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are powerful tools for the structural elucidation of nonaethylene
glycol.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the hydroxyl end-
groups and the repeating ethylene oxide units. The integration of these signals can be used
to confirm the chain length.

e 13C NMR: The carbon NMR spectrum will provide information on the different carbon
environments within the molecule, further confirming its structure.

Logical Relationship of Analytical Data:
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Caption: Analytical workflow for nonaethylene glycol characterization.

Applications in Research and Development

Nonaethylene glycol's defined structure and biocompatibility make it a valuable tool in several
research and development areas:

o Drug Delivery: As a discrete length PEG linker, it can be used to connect a therapeutic agent
to a targeting moiety in antibody-drug conjugates (ADCs) or other targeted drug delivery
systems. The hydrophilic nature of the PEG chain can improve the solubility and
pharmacokinetic profile of the conjugate.

» Bioconjugation: The terminal hydroxyl groups can be readily functionalized to allow for
covalent attachment to proteins, peptides, and other biomolecules.

» Surface Modification: Nonaethylene glycol can be used to modify surfaces to reduce non-
specific protein adsorption, a critical requirement for biomedical implants and diagnostic
devices.
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o Surfactants and Emulsifiers: Due to its amphiphilic nature (hydrophilic PEG chain and
potential for hydrophobic modification at the ends), it can act as a non-ionic surfactant.

Safety and Handling

Nonaethylene glycol is generally considered to have low toxicity. However, as with any
chemical, appropriate safety precautions should be taken. It may cause skin and eye irritation.
It is recommended to handle it in a well-ventilated area and to use personal protective
equipment such as gloves and safety glasses. For detailed safety information, refer to the
material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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